Cas no 110204-45-0 (Cochliophilin A)

• Product Name: Cochliophilin A
• CAS No: 110204-45-0
• MF: C₁₆H₁₀O₅
• MW: 282.247604846954
• CID: 202318
• PubChem ID: 927642
• Update Time: 2025-04-19

Cochliophilin A Chemical and Physical Properties

Names and Identifiers

• 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one,9-hydroxy-6-phenyl-
• Cochliophilin A
• 5-Hydroxy-6,7-methylenedioxyflavone
• 9-Hydroxy-6-phenyl-8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one
• Oprea1_580504
• 9-Hydroxy-6-phenyl-[1,3]dioxolo[4,5-g]chromen-8-one
• 9-HYDROXY-6-PHENYL-2H,8H-[1,3]DIOXOLO[4,5-G]CHROMEN-8-ONE
• 9JL54RT3QZ
• 8H-1,3-Dioxolo(4,5-g)(1)benzopyran-8-one, 9-hydroxy-6-phenyl-
• SCHEMBL971282
• 9-Oxidanyl-6-phenyl-(1,3)dioxolo(4,5-g)chromen-8-one
• 110204-45-0
• DTXSID901187957
• BS-44933
• AKOS040736336
• 9-Hydroxy-6-phenyl-8H-[1,3]dioxolo[4,5-g]chromen-8-one
• 9-Hydroxy-6-phenyl-8H-1,3-dioxolo(4,5-g)(1)benzopyran-8-one
• CHEBI:174680
• UNII-9JL54RT3QZ
• CHEMBL-364596
• XC161677
• CHEMBL364596
• F74924
• 9-hydroxy-6-phenyl-2H,8H-(1,3)dioxolo(4,5-g)chromen-8-one
• 9-HYDROXY-6-PHENYL-2H-[1,3]DIOXOLO[4,5-G]CHROMEN-8-ONE
• 9-hydroxy-6-phenyl-(1,3)dioxolo(4,5-g)chromen-8-one

• Inchi： 1S/C16H10O5/c17-10-6-11(9-4-2-1-3-5-9)21-12-7-13-16(20-8-19-13)15(18)14(10)12/h1-7,18H,8H2
• InChI Key： NJIUXIXNVAHRDW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2C(=C3C(=CC1=2)OCO3)O)=O

Computed Properties

• Exact Mass: 282.0528
• Monoisotopic Mass: 282.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.494±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 213-215 ºC
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Flavonoids